Cas no 2549035-17-6 (3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
• CAS No: 2549035-17-6
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5313823
• PubChem ID: 154583272
• Update Time: 2025-07-15

3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-3-[[1-(1-methylpropyl)-4-piperidinyl]methyl]-4(3H)-quinazolinone
• F6670-5604
• 3-{[1-(butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
• 2549035-17-6
• AKOS040714190
• 3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C19H27N3O2/c1-4-14(2)21-9-7-15(8-10-21)12-22-13-20-18-11-16(24-3)5-6-17(18)19(22)23/h5-6,11,13-15H,4,7-10,12H2,1-3H3
• InChI Key： HNYAXSHSGHHDTG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2N=CN1CC1CCN(C(C)CC)CC1)OC

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.0±51.0 °C(Predicted)
• pka: 9.95±0.10(Predicted)

Additional information on 3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

The compound with CAS No 2549035-17-6, known as 3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a quinazolinone core, a piperidine ring, and a butanoyl substituent, making it a unique candidate for drug development.

Quinazolinones are a class of heterocyclic compounds that have been extensively studied due to their ability to modulate various cellular pathways and enzymes. The presence of the piperidine ring in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties and bioavailability. Recent studies have highlighted the importance of such structural features in improving the efficacy of drug candidates against diseases such as cancer and neurodegenerative disorders.

The butanoyl substituent attached to the piperidine ring is another key feature of this compound. This substituent not only contributes to the molecule's stability but also plays a crucial role in its interactions with biological targets. Research has shown that alkyl chains like butanoyl can significantly influence the lipophilicity of a compound, which is a critical factor in determining its ability to cross cellular membranes and bind to target proteins.

In terms of synthesis, 3-{[1-(Butan-2-yl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one can be prepared through a variety of methods, including multi-component reactions and stepwise synthesis. One of the most efficient approaches involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique properties of microwaves to accelerate bond formation and improve the overall quality of the product.

Recent advancements in computational chemistry have also provided valuable insights into the molecular properties of this compound. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards several therapeutic targets, including kinases and proteases. These findings suggest that it could be a promising lead compound for the development of novel therapeutics.

Moreover, in vitro studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as arthritis and cardiovascular diseases. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines highlights its potential as a multi-targeted therapeutic agent.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying its biological activities. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. These studies will provide critical data for advancing this compound into clinical trials.

In conclusion, 3-{[1-(Butan-2-yl)piperidin-4-yllmethyl}-7-methoxy-3,4-dihydroquinazolinone represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery and development. As research continues to unfold, this compound holds great promise for addressing some of the most challenging diseases facing modern medicine.